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Compound of Interest

Compound Name: DY-680-NHS ester

Cat. No.: B15553301

Audience: Researchers, scientists, and drug development professionals.

Introduction

DY-680 is a hydrophilic, near-infrared (NIR) fluorescent dye commonly used for labeling
biomolecules.[1][2] Its N-hydroxysuccinimide (NHS) ester derivative, DY-680-NHS ester, is an
amine-reactive reagent that allows for the covalent attachment of the dye to primary aliphatic
amines.[3][4] This chemistry is highly effective for labeling amino-modified oligonucleotides,
which are essential tools in various molecular biology applications, including fluorescence in
situ hybridization (FISH), microarrays, real-time PCR, and in vivo imaging.[1][5]

This document provides a detailed protocol for the conjugation of DY-680-NHS ester to amino-
modified oligonucleotides, including reagent preparation, the labeling reaction, purification of
the conjugate, and quality control.

Properties of DY-680 Dye

The spectral properties of DY-680 make it suitable for applications requiring low background
fluorescence, as autofluorescence from biological samples is minimal in the near-IR region.[4]
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Property Value Reference
Excitation Maximum (Aex) 690 nm [1112]
Emission Maximum (Aem) 709 nm [1][2]

Molar Extinction Coefficient ~140,000 M~tcm—1 [6]

Optimal Laser Line 633 nm [4]
Reactive Group N-Hydroxysuccinimide (NHS) Bl

Ester
Reactivity Primary Amines [31[7]

Principle of the Reaction

The labeling process is based on the reaction between the NHS ester of the DY-680 dye and a
primary aliphatic amine on the modified oligonucleotide. The amine acts as a nucleophile,
attacking the carbonyl carbon of the NHS ester. This results in the formation of a stable,
covalent amide bond and the release of the N-hydroxysuccinimide leaving group.[3] The
reaction is highly selective for primary amines and is most efficient at a pH between 8.0 and
9.0.[8][9]
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Start: Materials

Prepare Amino-Oligo
in Amine-Free Buffer
(pH 8.3-9.0)

Prepare DY-680-NHS Ester
in Anhydrous DMSO/DMF

Combine Oligo and Dye Solutions

abeling Reaction

Incubate 1-3h at RT
(Protect from Light)

Post-Reaction

Purify Conjugate
(Precipitation, Desalting, or HPLC)

Quality Control
(Mass Spec, HPLC, ODz60)

Store at -20°C in Dark

@ified Labeled Oligo
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Labeling Efficiency

y

Reaction pH NHS Ester Quality Oligo Purity Reagent Concentration Temperature Reaction Time
(Optimal: 8.3-9.0) (Anhydrous, fresh) (Free of amine buffers) (Higher conc. favors reaction) (Room temp. is sufficient) (1-3 hours)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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